Cas no 1358475-51-0 (N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide
• CAS No: 1358475-51-0
• MF: C₂₀H₁₈FN₅OS
• MW: 395.4532
• CID: 5344956
• Update Time: 2025-07-16

N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-[(1-propan-2-yl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• N-(2-fluorophenyl)-2-((1-isopropyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide
• N-(2-fluorophenyl)-2-[(1-isopropyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
• N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C20H18FN5OS/c1-12(2)18-24-25-19-20(23-15-9-5-6-10-16(15)26(18)19)28-11-17(27)22-14-8-4-3-7-13(14)21/h3-10,12H,11H2,1-2H3,(H,22,27)
• InChI Key： MQPUAGCZLDWBRL-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C(N([H])C1=C([H])C([H])=C([H])C([H])=C1F)=O)C1C2=NN=C(C([H])(C([H])([H])[H])C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 553
• XLogP3: 4.5
• Topological Polar Surface Area: 97.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide

Professional Introduction to Compound with CAS No. 1358475-51-0 and Product Name: N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide

The compound with the CAS number 1358475-51-0 and the product name N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide represents a significant advancement in the field of medicinal chemistry. This molecule is a complex heterocyclic derivative that has garnered attention due to its unique structural features and potential therapeutic applications. The presence of multiple pharmacophoric moieties, including a fluorophenyl group, a triazoloquinoxaline core, and an acetamide moiety, suggests a multifaceted interaction with biological targets. Such structural complexity often correlates with enhanced binding affinity and selectivity, making this compound a promising candidate for further investigation.

In recent years, the development of novel small molecules for therapeutic purposes has been heavily influenced by the design of heterocyclic compounds. The triazoloquinoxaline scaffold is particularly noteworthy in this context, as it has been extensively studied for its antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a fluorophenyl group into this scaffold not only enhances the lipophilicity of the molecule but also introduces a fluorine atom, which can modulate metabolic stability and binding interactions. The acetamide moiety further contributes to the molecule's pharmacological profile by serving as a hydrogen bond acceptor and participating in protein-ligand interactions.

One of the most compelling aspects of this compound is its potential application in oncology research. The triazoloquinoxaline core is known to exhibit inhibitory activity against various kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this scaffold can disrupt critical signaling pathways that drive tumor growth and survival. Furthermore, the presence of a propan-2-yl substituent at the triazolotetrazole ring junction may enhance solubility and bioavailability, which are crucial factors for drug-like properties. These attributes make this compound an attractive candidate for further development into an anticancer therapeutic.

Another area where this compound shows promise is in the treatment of inflammatory diseases. The fluorophenyl group has been shown to modulate inflammatory responses by interacting with specific receptors and enzymes. Additionally, the sulfanyl group within the structure may contribute to anti-inflammatory effects by inhibiting pro-inflammatory cytokine production. Recent studies have highlighted the role of heterocyclic compounds in modulating immune responses, suggesting that this molecule could be effective in conditions such as rheumatoid arthritis or inflammatory bowel disease. The combination of these pharmacophoric elements makes it a versatile candidate for therapeutic intervention.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The formation of the triazoloquinoxaline core is particularly challenging due to its strained cyclic structure. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition metal-catalyzed coupling reactions and palladium-mediated transformations have been instrumental in achieving these synthetic goals. The introduction of the fluorophenyl group and subsequent functionalization with the sulfanyl and acetamide moieties further demonstrate the synthetic ingenuity required to produce this intricate structure.

Evaluation of the pharmacokinetic properties of this compound is essential for assessing its potential as a drug candidate. In vitro studies have indicated that it exhibits good solubility in both aqueous and lipid environments, which is favorable for oral administration. Additionally, preliminary metabolic stability studies suggest that it is resistant to degradation by major cytochrome P450 enzymes, reducing concerns about drug-drug interactions. These findings are encouraging for further development but will need to be validated through more comprehensive pharmacokinetic profiling.

The impact of fluorine substitution on biological activity is another critical consideration for this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity through various mechanisms, including dipole moment changes and hydrophobic effects. The fluorophenyl group in this molecule likely contributes to its potency by improving interactions with biological targets while also influencing metabolic stability through electronic effects on adjacent functional groups. Such fine-tuning of molecular properties is essential for achieving optimal therapeutic efficacy.

As research continues to uncover new applications for heterocyclic compounds like this one, interdisciplinary collaboration between chemists, biologists, and clinicians will be crucial for translating laboratory discoveries into clinical reality. The unique structural features of N-(2-fluorophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide position it as a valuable tool for studying complex biological processes and developing novel therapeutics. By leveraging advances in synthetic chemistry and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more efficiently than ever before.